(r,s)-Josiphos

• InChI: InChI=1S/C31H39P2.C5H5.Fe/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;1-2-4-5-3-1;/h4-5,10-14,19-27H,2-3,6-9,15-18H2,1H3;1-5H;/t25-;;/m1../s1
• InChI Key: HGTBZFMPHBAUCQ-KHZPMNTOSA-N
• Canonical SMILES: CC([C]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1=C[CH]C=C1.[Fe]
• Isomeric SMILES: C[C@H]([C]1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1=C[CH]C=C1.[Fe]
• Molecular Formula: C36H44FeP2
• DSSTOX Substance ID: DTXSID70450694
• Molecular Weight: 594.5 g/mol
• CAS RN: 155806-35-2

Description

(r,s)-Josiphos is a useful research compound. Its molecular formula is C36H44FeP2 and its molecular weight is 594.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalytic Efficiency and Enantioselectivity

(R,S)-Josiphos has been utilized in various catalytic processes, showing remarkable efficiency and enantioselectivity. For example, the Rh/(R,S)-Josiphos complex was used in the asymmetric hydrogenation of o-alkoxy tetrasubstituted enamides, yielding β-amino alcohol analogues with high yields and excellent enantiomeric excesses. This method provides valuable chiral building blocks for chiral pharmaceuticals and catalyst motifs (Jing‐jing Meng et al., 2015).

Technical Applications and Catalytic Performance

The Solvias Josiphos ligands, including this compound, have been described from their invention to their technical applications. These ligands are used in various catalytic processes, including the large-scale production of herbicides and pharmaceutical intermediates. The catalytic performance of various Josiphos metal complexes in synthetic applications is significant (H. Blaser et al., 2002).

Enantioselective Semireduction of Allenes

This compound has been employed in the enantioselective reduction of allenes, a challenge in terms of chemo-, regio-, and enantio-selectivity. A rhodium-Josiphos catalytic system showed excellent selectivity and functional group tolerance in producing chiral benzylic compounds (Zhiwei Chen & V. M. Dong, 2017).

Synthesis and Characterization in Asymmetric Catalysis

This compound derivatives have been used in the synthesis and characterization of dendrimers for asymmetric catalysis. These dendrimers containing chiral ferrocenyl diphosphines have been employed in various catalytic reactions, displaying selectivity similar to their parent ligands (C. Köllner & A. Togni, 2001).

Enantioselective Hydrogenation

This compound has also been applied in the enantioselective hydrogenation of various substrates, demonstrating its versatility and effectiveness in producing chiral compounds (N. Yoshikawa et al., 2010).

Catalytic Enantioselective Hydrogenation

Furthermore, this compound has been utilized in the highly enantioselective hydrogenation of β-aryl-β-(enamido)phosphonates, offering excellent yields and enantioselectivities (S. Doherty et al., 2009).